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Compound of Interest

Compound Name: Triisopropylbenzene

Cat. No.: B8360398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical health and

safety considerations for the handling of triisopropylbenzene. Designed for the discerning

scientific professional, this document synthesizes available toxicological data, outlines

established handling protocols, and provides detailed experimental methodologies to ensure a

robust understanding of the associated risks and mitigation strategies. All quantitative data is

presented in clear, comparative tables, and logical workflows are visualized to facilitate rapid

comprehension and application in a laboratory or manufacturing setting.

Section 1: Chemical and Physical Properties
Triisopropylbenzene (CAS No. 717-74-8), a colorless liquid, possesses a set of physical and

chemical properties that are fundamental to understanding its behavior and potential hazards in

a research and development environment.[1] A thorough understanding of these characteristics

is the first step in a comprehensive safety assessment.
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Property Value

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Boiling Point 232-236 °C

Flash Point 86-87 °C (closed cup)[2]

Specific Gravity 0.840 - 0.845 g/mL

Solubility Insoluble in water.

Section 2: Toxicological Data
The toxicological profile of triisopropylbenzene, while not exhaustively investigated, indicates

several potential health hazards.[1] Acute toxicity data, primarily from animal studies, and

ecotoxicity data are summarized below. It is crucial to note that for many toxicological

endpoints, comprehensive data is not available.

Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg[1]
Fisher Scientific

SDS

LC50 Rat Inhalation > 5 mg/L (4 h)[1]
Fisher Scientific

SDS

Ecotoxicity
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Endpoint Species Duration Value

EC50 (Growth

Inhibition)

Pseudokirchneriella

subcapitata (Green

Algae)

48 h 1,490 µg/L[3]

EC50 (Swimming

Inhibition)

Daphnia magna

(Crustacean)
48 h 458 µg/L[3]

LC50
Poecilia reticulata

(Guppy)
96 h 348 µg/L[3]

LC50
Chironomus riparius

(Midge)
48 h 1,700 µg/L[3]

NOEC (Chronic) Not Specified 72 h 225 µg/L[3]

Section 3: Hazard Identification and Classification
Triisopropylbenzene is classified as a combustible liquid and is considered hazardous upon

skin contact, causing skin and eye irritation.[2] While no specific occupational exposure limits

(OELs) have been established by major regulatory bodies such as OSHA or ACGIH, the

available data necessitates stringent adherence to safety protocols.

Primary Hazards:

Skin Irritation: May cause irritation and dermatitis upon contact.[3]

Eye Irritation: Can cause eye irritation, potentially leading to chemical conjunctivitis.[3]

Inhalation: May cause respiratory tract irritation. High concentrations could lead to central

nervous system (CNS) depression.[3]

Ingestion: May cause gastrointestinal irritation.[3]

Aspiration Hazard: Aspiration into the lungs may lead to pulmonary edema.[3]

Section 4: Experimental Protocols
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The following sections detail the methodologies for key toxicological assessments, based on

internationally recognized guidelines from the Organisation for Economic Co-operation and

Development (OECD) and the Office of Prevention, Pesticides, and Toxic Substances

(OPPTS).

Acute Oral Toxicity (LD50) - OECD Test Guideline 401
(Adapted)
Objective: To determine the median lethal dose (LD50) of triisopropylbenzene following a

single oral administration.

Test Animals: Young, healthy adult rats (e.g., Sprague-Dawley strain), nulliparous and non-

pregnant females. Animals are randomly selected, marked for individual identification, and

acclimated to laboratory conditions for at least 5 days.

Methodology:

Dose Preparation: Triisopropylbenzene is prepared to the appropriate concentrations.

Given its insolubility in water, a suitable vehicle (e.g., corn oil) may be used.

Administration: A single dose of the test substance is administered to the animals by gavage

using a stomach tube or a suitable intubation cannula.

Dose Levels: A preliminary sighting study may be conducted to determine the approximate

range of toxicity. Subsequently, multiple dose levels are used to obtain a dose-response

curve.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: All animals (including those that die during the test and survivors at termination)

are subjected to a gross necropsy.

Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit

analysis).
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Acute Dermal Irritation - OPPTS 870.2500 / OECD Test
Guideline 404
Objective: To assess the potential of triisopropylbenzene to cause skin irritation.

Test Animals: Healthy young adult albino rabbits.

Methodology:

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk of the animals.

Application: A dose of 0.5 mL of the undiluted test substance is applied to a small area

(approximately 6 cm²) of the clipped skin and covered with a gauze patch and non-irritating

tape.

Exposure: The exposure duration is 4 hours.

Observation: After patch removal, the skin is examined for signs of erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours.

Scoring: The reactions are scored according to a standardized grading system (e.g., Draize

scale).

Acute Eye Irritation - OPPTS 870.2400 / OECD Test
Guideline 405
Objective: To determine the potential of triisopropylbenzene to cause eye irritation.

Test Animals: Healthy young adult albino rabbits.

Methodology:

Application: A single dose of 0.1 mL of the test substance is instilled into the conjunctival sac

of one eye of each animal. The other eye remains untreated and serves as a control.[4]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation.[5] The observation period may be extended up to 21 days to assess the
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reversibility of any effects.[5]

Scoring: Lesions of the cornea, iris, and conjunctiva are scored using a standardized system.

Section 5: Signaling Pathways and Workflows
Hazard Communication and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

triisopropylbenzene, from initial hazard assessment to emergency response.
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Caption: Workflow for Safe Handling of Triisopropylbenzene
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Potential Effects on Cellular Signaling Pathways
(Inferred from Benzene)
Disclaimer: To date, specific studies detailing the effects of triisopropylbenzene on cellular

signaling pathways are not readily available in the public domain. However, as an aromatic

hydrocarbon, it is plausible that its mechanism of toxicity could share similarities with related

compounds. The following diagram illustrates the known effects of benzene, a structurally

related compound, on signaling pathways involved in hematopoiesis and leukemogenesis. This

is provided for informational purposes as a potential area for future research and should not be

directly extrapolated to triisopropylbenzene without further investigation.

Benzene is known to induce oxidative stress, which can in turn affect various redox-sensitive

signaling pathways.[6] These pathways are critical in regulating cellular processes such as

proliferation, differentiation, and apoptosis.[7] Dysregulation of these pathways is implicated in

the development of cancer.[7]

Exposure Cellular Effects

Signaling Pathway Perturbation

Adverse Outcomes

Benzene Metabolism ROS Production p38-MAPK Activation

c-Myb / Pim-1

IκBα Degradation

Altered Gene Expression
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Caption: Inferred Signaling Pathway Effects Based on Benzene

Section 6: Safe Handling and Storage
Adherence to strict handling and storage protocols is paramount to minimizing exposure risk.

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure easy access to an eyewash station and safety shower.[2]

Remove all potential ignition sources, as triisopropylbenzene is a combustible liquid.[2]

Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[2]

Eye Protection: Chemical safety goggles or a face shield.[2]

Skin and Body Protection: Lab coat, long pants, and closed-toe shoes.[2]

Respiratory Protection: Generally not required with adequate ventilation. If ventilation is

insufficient or in the event of a large spill, a NIOSH-approved respirator with an organic vapor

cartridge should be used.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[2]

Keep containers tightly closed to prevent leaks and spills.[2]

Store away from heat, sparks, and open flames.[2]

Section 7: Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention if irritation persists.[2]
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Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

Spill and Leak Procedures:

Remove all sources of ignition.[3]

Absorb the spill with a non-combustible material such as sand, earth, or vermiculite.[3]

Use spark-proof tools for cleanup.[2]

Ensure adequate ventilation.[3]

Collect waste in a designated, properly labeled, and sealed container for disposal by a

licensed hazardous waste disposal company.[2]

Fire-Fighting Measures:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

During a fire, irritating and highly toxic gases may be generated.[3]

This guide is intended for informational purposes for a professional audience and should be

used in conjunction with a comprehensive, site-specific safety assessment and all applicable

local, state, and federal regulations. Always refer to the most current Safety Data Sheet (SDS)

for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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